Cas no 2228178-16-1 (2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile)

• Product Name: 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile
• CAS No: 2228178-16-1
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6194440
• PubChem ID: 165646947
• Update Time: 2025-10-30

2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile
• 2228178-16-1
• EN300-1769342

• Inchi： 1S/C12H21N/c1-11(2)7-5-10(6-8-11)12(3,4)9-13/h10H,5-8H2,1-4H3
• InChI Key： XNWXFJLLSSROSX-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile

Introduction to 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile (CAS No. 2228178-16-1)

2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile, identified by the chemical identifier CAS No. 2228178-16-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of nitriles, which are characterized by the presence of a cyano group (-CN) attached to a carbon atom. The structural framework of 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile incorporates a bulky 4,4-dimethylcyclohexyl substituent and a secondary methylpropanenitrile moiety, which contribute to its distinct chemical behavior and reactivity.

The synthesis of 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile involves multi-step organic transformations, typically starting from readily available precursors such as cyclohexanone and isobutyraldehyde. The introduction of the cyano group into the molecular structure is a critical step, often achieved through cyanation reactions or the hydrolysis of nitriles. The presence of the dimethylcyclohexyl group enhances the steric hindrance around the reactive sites, influencing both the compound's solubility and its interaction with biological targets.

One of the most compelling aspects of 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile is its potential in medicinal chemistry. Nitriles have been widely explored as pharmacophores due to their ability to participate in various biochemical interactions. The cyano group can act as a hydrogen bond acceptor or donor, facilitating binding to biological macromolecules such as enzymes and receptors. Furthermore, nitriles can undergo hydrolysis to form carboxylic acids or reduction to yield amines, providing versatile pathways for further functionalization.

Recent studies have highlighted the role of substituted nitriles in the development of novel therapeutic agents. For instance, derivatives of nitriles have been investigated for their antimicrobial and anti-inflammatory properties. The structural motif present in 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile suggests that it may exhibit similar bioactivities. The bulky dimethylcyclohexyl group could serve as a steric anchor, improving binding affinity to specific targets while minimizing off-target effects. This characteristic is particularly valuable in drug design, where selectivity is paramount.

The chemical stability of 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile is another area of interest. The compound's resistance to degradation under various conditions makes it suitable for long-term storage and transportation, which is essential for both research and industrial applications. Additionally, its solubility profile can be tailored by modifying the substituents attached to the nitrile group. This flexibility allows chemists to optimize the compound's properties for specific applications.

In industrial settings, 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile finds utility as an intermediate in the synthesis of more complex molecules. Its unique structure provides a scaffold that can be modified through various chemical reactions, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has been instrumental in identifying novel lead compounds for drug development.

The environmental impact of using 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile as a chemical intermediate also deserves consideration. Efforts have been made to develop green chemistry methodologies that minimize waste and reduce energy consumption during synthesis. For example, catalytic processes have been employed to enhance reaction efficiency and selectivity. Such advancements not only improve cost-effectiveness but also align with sustainable practices in chemical manufacturing.

Future research directions for 2-(4,4-dimethylcyclohexyl)-2-methylpropanenitrile may include exploring its role in material science applications beyond pharmaceuticals. The compound's ability to form coordination complexes with transition metals could make it useful in catalysis or as a precursor for functional materials. Additionally, computational studies using molecular modeling techniques could provide deeper insights into its interactions with biological targets.

In conclusion, 2-(4,4-dimethylcyclohexyl)-methylpropanenitrile (CAS No 2228178-16-1) represents a fascinating compound with significant potential in both academic research and industrial applications Its unique structural features offer opportunities for innovation across multiple disciplines including medicinal chemistry material science and green chemistry As our understanding of this compound evolves further it is likely that new applications will emerge expanding its utility and impact on scientific progress